Cas no 72338-63-7 (1H-Imidazole-1-butanenitrile)

1H-Imidazole-1-butanenitrile structure
1H-Imidazole-1-butanenitrile structure
Product Name:1H-Imidazole-1-butanenitrile
CAS No:72338-63-7
MF:C7H9N3
MW:135.166460752487
CID:544118
PubChem ID:10855507
Update Time:2025-04-19

1H-Imidazole-1-butanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-butanenitrile
    • 4-imidazol-1-ylbutanenitrile
    • 4-(1H-imidazol-1-yl)butanenitrile
    • 72338-63-7
    • DTXSID10445928
    • AKOS000182179
    • SCHEMBL5858630
    • MDL: MFCD08668391
    • Inchi: 1S/C7H9N3/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-2,5H2
    • InChI Key: AOMLKVXJPBZUTI-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CCCC#N

Computed Properties

  • Exact Mass: 135.07977
  • Monoisotopic Mass: 135.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.61
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.